Cas no 2305345-75-7 (1-(2-(2-Ethoxyethoxy)ethoxy)-4-iodobenzene)

• Product Name: 1-(2-(2-Ethoxyethoxy)ethoxy)-4-iodobenzene
• CAS No: 2305345-75-7
• MF: C₁₂H₁₇IO₃
• MW: 336.166056394577
• CID: 6794610
• PubChem ID: 138504980
• Update Time: 2025-06-28

1-(2-(2-Ethoxyethoxy)ethoxy)-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20855484
• WS-00689
• DB-162044
• 2305345-75-7
• 1-(2-(2-ethoxyethoxy)ethoxy)-4-iodobenzene
• E74141
• 1-[2-(2-ethoxyethoxy)ethoxy]-4-iodobenzene
• MFCD34561926
• 1-(2-(2-Ethoxyethoxy)ethoxy)-4-iodobenzene

• Inchi： 1S/C12H17IO3/c1-2-14-7-8-15-9-10-16-12-5-3-11(13)4-6-12/h3-6H,2,7-10H2,1H3
• InChI Key： OAGRLFOWILMRDA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OCCOCCOCC

Computed Properties

• Exact Mass: 336.02224g/mol
• Monoisotopic Mass: 336.02224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-(2-(2-Ethoxyethoxy)ethoxy)-4-iodobenzene

Comprehensive Overview of 1-(2-(2-Ethoxyethoxy)ethoxy)-4-iodobenzene (CAS No. 2305345-75-7)

1-(2-(2-Ethoxyethoxy)ethoxy)-4-iodobenzene (CAS No. 2305345-75-7) is a specialized organic compound widely utilized in pharmaceutical research, material science, and advanced chemical synthesis. Its unique molecular structure, featuring an iodobenzene core linked to a polyether chain, makes it a versatile intermediate for designing functional materials and bioactive molecules. This compound has garnered significant attention due to its applications in click chemistry, polymer modification, and drug discovery, aligning with current trends in sustainable chemistry and precision medicine.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has propelled interest in compounds like 1-(2-(2-Ethoxyethoxy)ethoxy)-4-iodobenzene. Researchers are particularly intrigued by its role in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal for constructing complex molecular architectures. Recent studies highlight its potential in OLED materials and liquid crystal formulations, addressing the surge in demand for energy-efficient display technologies.

From an analytical perspective, CAS No. 2305345-75-7 exhibits excellent solubility in common organic solvents like DMSO and THF, facilitating its use in laboratory-scale reactions. Its ether-linked side chain enhances stability while maintaining reactivity, a feature often sought in prodrug design and nanomaterial functionalization. These attributes resonate with the broader scientific community’s focus on green chemistry and atom-efficient synthesis.

In the context of search engine trends, queries such as "iodobenzene derivatives applications" and "polyether synthesis techniques" reflect the compound’s relevance. The integration of AI-driven molecular modeling has further accelerated its adoption, with computational studies predicting novel applications in catalysis and supramolecular chemistry. This aligns with the industry’s shift toward data-driven chemical innovation.

Quality control protocols for 1-(2-(2-Ethoxyethoxy)ethoxy)-4-iodobenzene emphasize HPLC purity validation and spectroscopic characterization (NMR, FTIR), ensuring compliance with GMP standards. As regulatory frameworks evolve, particularly in REACH compliance, suppliers are prioritizing transparent documentation of its environmental impact and toxicological profiles—a response to increasing consumer demand for sustainable chemicals.

Future research directions for CAS No. 2305345-75-7 may explore its utility in bioconjugation for targeted drug delivery or as a building block for self-assembling monolayers (SAMs). Such advancements would cater to the rising interest in personalized medicine and smart materials, positioning this compound at the forefront of interdisciplinary innovation.